Cas no 623565-53-7 (5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridine-2-carbaldehyde)

• Product Name: 5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridine-2-carbaldehyde
• CAS No: 623565-53-7
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• MDL: MFCD29763047
• CID: 1638246
• PubChem ID: 21941464
• Update Time: 2025-04-21

5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxaldehyde, 5-acetyl-4,5,6,7-tetrahydro-
• 5-acetyl-4H,5H,6H,7H-thieno3,2-cpyridine-2-carbaldehyde
• 5-acetyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-carbaldehyde
• EN300-258234
• 5-acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carbaldehyde
• ZALLBCKHSBDXCF-UHFFFAOYSA-N
• 5-acetyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde
• DTXSID501166929
• 5-Acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxaldehyde
• Z2379012110
• SCHEMBL3555661
• 623565-53-7
• 5-acetyl-4H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde

• MDL： MFCD29763047
• Inchi： 1S/C10H11NO2S/c1-7(13)11-3-2-10-8(5-11)4-9(6-12)14-10/h4,6H,2-3,5H2,1H3
• InChI Key： ZALLBCKHSBDXCF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=C1CCN(C(C)=O)C2

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines